Cas no 204268-91-7 (5-(4-aminophenyl)azobenzene-1,3-dicarboxylic acid)

5-(4-aminophenyl)azobenzene-1,3-dicarboxylic acid structure
204268-91-7 structure
Product Name:5-(4-aminophenyl)azobenzene-1,3-dicarboxylic acid
CAS No:204268-91-7
MF:C14H11N3O4
MW:285.254842996597
CID:1397598
PubChem ID:22278039
Update Time:2025-04-20

5-(4-aminophenyl)azobenzene-1,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(4-aminophenyl)azobenzene-1,3-dicarboxylic acid
    • 1,3-benzenedicarboxylic acid, 5-[2-(4-aminophenyl)diazenyl]-
    • 5-[(4-Aminophenyl)diazenyl]isophthalic acid
    • LogP
    • 1,3-benzenedicarboxylic acid, 5-[2-(4-aminophenyl)diazenyl]-; 5-[(4-Aminophenyl)diazenyl]isophthalic acid; LogP
    • SCHEMBL5705342
    • 5-[2-(4-Aminophenyl)diazenyl]-1,3-benzenedicarboxylic acid
    • DTXSID701193174
    • 204268-91-7
    • Inchi: 1S/C14H11N3O4/c15-10-1-3-11(4-2-10)16-17-12-6-8(13(18)19)5-9(7-12)14(20)21/h1-7H,15H2,(H,18,19)(H,20,21)/b17-16+
    • InChI Key: ZMXHUNWZEAZNQL-WUKNDPDISA-N
    • SMILES: OC(C1C=C(C(=O)O)C=C(C=1)/N=N/C1C=CC(=CC=1)N)=O

Computed Properties

  • Exact Mass: 285.07503
  • Monoisotopic Mass: 285.07495584g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 396
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 125Ų

Experimental Properties

  • PSA: 125.34
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